Cas no 1807937-59-2 (3-Furancarboxylic acid, tetrahydro-2-[1-(2-methoxyphenyl)-1H-pyrazol-5-yl]-, (2S,3S)-)

• Product Name: 3-Furancarboxylic acid, tetrahydro-2-[1-(2-methoxyphenyl)-1H-pyrazol-5-yl]-, (2S,3S)-
• CAS No: 1807937-59-2
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5152615
• PubChem ID: 91654346
• Update Time: 2025-07-28

3-Furancarboxylic acid, tetrahydro-2-[1-(2-methoxyphenyl)-1H-pyrazol-5-yl]-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, tetrahydro-2-[1-(2-methoxyphenyl)-1H-pyrazol-5-yl]-, (2S,3S)-

• Inchi： 1S/C15H16N2O4/c1-20-13-5-3-2-4-11(13)17-12(6-8-16-17)14-10(15(18)19)7-9-21-14/h2-6,8,10,14H,7,9H2,1H3,(H,18,19)/t10-,14-/m0/s1
• InChI Key： LKZFHZFZEGGBQH-HZMBPMFUSA-N
• SMILES： O1CC[C@H](C(O)=O)[C@H]1C1N(C2=CC=CC=C2OC)N=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Furancarboxylic acid, tetrahydro-2-[1-(2-methoxyphenyl)-1H-pyrazol-5-yl]-, (2S,3S)-

Comprehensive Analysis of 3-Furancarboxylic acid, tetrahydro-2-[1-(2-methoxyphenyl)-1H-pyrazol-5-yl]-, (2S,3S)- (CAS No. 1807937-59-2)

The compound 3-Furancarboxylic acid, tetrahydro-2-[1-(2-methoxyphenyl)-1H-pyrazol-5-yl]-, (2S,3S)- (CAS No. 1807937-59-2) is a structurally unique chiral molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its intricate framework combines a tetrahydrofuran core with a pyrazole moiety, linked to a 2-methoxyphenyl group, making it a promising candidate for drug discovery. The stereochemistry, denoted as (2S,3S)-, further enhances its specificity in biological interactions, a feature highly sought after in modern medicinal chemistry.

Recent trends in organic synthesis highlight the growing demand for chiral intermediates like 3-Furancarboxylic acid, tetrahydro-2-[1-(2-methoxyphenyl)-1H-pyrazol-5-yl]-, (2S,3S)-. Researchers are particularly interested in its potential as a building block for G-protein-coupled receptor (GPCR) modulators, a hot topic in drug development. GPCRs are implicated in numerous diseases, and the search for selective ligands has intensified, placing this compound in the spotlight. Its furancarboxylic acid segment also aligns with the rising interest in bioisosteres, a strategy to improve drug pharmacokinetics.

From a synthetic perspective, the pyrazole ring in CAS No. 1807937-59-2 offers versatility. Pyrazoles are known for their hydrogen-bonding capabilities, making them valuable in designing enzyme inhibitors. Coupled with the methoxyphenyl group, this compound exhibits potential CYP450 enzyme interactions, a critical consideration in drug metabolism studies. These attributes have spurred discussions in online forums and scientific databases, with queries like "chiral furan derivatives in drug design" and "pyrazole-based bioactive molecules" reflecting user interest.

Environmental and regulatory factors further elevate the relevance of 3-Furancarboxylic acid, tetrahydro-2-[1-(2-methoxyphenyl)-1H-pyrazol-5-yl]-, (2S,3S)-. The push for green chemistry has led to innovations in its synthesis, minimizing hazardous byproducts. Analytical techniques such as HPLC chiral separation and X-ray crystallography are frequently employed to characterize its purity and stereoconfiguration, addressing common search queries like "how to validate chiral compound purity."

In conclusion, CAS No. 1807937-59-2 represents a convergence of structural complexity and therapeutic potential. Its applications span from asymmetric catalysis to preclinical drug candidates, resonating with current scientific priorities. As research progresses, this compound is poised to remain a focal point in discussions bridging organic chemistry and life sciences.